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Compound of Interest

Compound Name: 4,5-Dimethoxy-2-nitrotoluene

Cat. No.: B1295395

An In-depth Technical Guide to 4,5-Dimethoxy-2-nitrotoluene (CAS: 7509-11-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Dimethoxy-2-nitrotoluene, with CAS number 7509-11-7, is an aromatic organic
compound that serves as a crucial intermediate in the synthesis of various specialty chemicals,
dyes, and pharmaceuticals.[1] Its structure, featuring a toluene backbone with two methoxy
groups and a nitro group, makes it a versatile building block in organic chemistry.[1] The
presence of the electron-donating methoxy groups and the electron-withdrawing nitro group
influences the reactivity of the aromatic ring, particularly in electrophilic aromatic substitution
reactions.[1] This guide provides a comprehensive overview of its chemical properties,
synthesis, safety information, and applications.

Chemical and Physical Properties

4,5-Dimethoxy-2-nitrotoluene is typically a yellow to orange crystalline solid.[1] A summary of
its key physical and chemical properties is presented below.
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Property Value Reference

CAS Number 7509-11-7 [2]

Molecular Formula CoH11NOa4 [2][3]

Molecular Weight 197.19 g/mol [21[31[4]
Yellow to orange crystalline

Appearance _ [1]
solid

Melting Point 117-118 °C [2]

Boiling Point 317.7 °C [4]

Flash Point 147.3°C [4]

SMILES Cclcc(c(ccIN(=0)=0)0C)0C [4]
INChl=1/C9H11NO4/c1-6-4-

InChl 8(13-2)9(14-3)5- [1]
7(6)10(11)12/h4-5H,1-3H3
1,2-Dimethoxy-4-methyl-5-

Synonyms nitrobenzene, 5- [1][5]
Nitrohomoveratrole

Synthesis

The synthesis of 4,5-Dimethoxy-2-nitrotoluene typically involves the nitration of 3,4-
dimethoxytoluene. While a specific, detailed experimental protocol for this exact conversion is
not readily available in the searched literature, a general methodology can be inferred from
similar nitration reactions of substituted aromatic compounds. The following is a representative
experimental protocol based on the nitration of a structurally related compound, 4,5-
dimethoxyacetophenone.[6]

Experimental Protocol: Nitration of 3,4-
Dimethoxytoluene

Materials:
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e 3,4-Dimethoxytoluene
e Fuming nitric acid

e Glacial acetic acid
 Ice-water bath

» Standard laboratory glassware (round-bottom flask, dropping funnel, beaker, filtration
apparatus)

o Ethanol (for recrystallization)

Procedure:

o Dissolve 3,4-dimethoxytoluene in glacial acetic acid in a round-bottom flask.

e Cool the solution in an ice-water bath.

e Add fuming nitric acid dropwise to the cooled solution while maintaining the low temperature.

o After the addition is complete, allow the reaction to proceed for a short period (e.g., 20
minutes), monitoring to prevent the formation of by-products.[6]

» Pour the reaction mixture into cold water to precipitate the crude product.

« Filter the precipitate and wash it thoroughly with water.

o Recrystallize the crude product from ethanol to yield pure 4,5-dimethoxy-2-nitrotoluene.
Safety Precautions:

e Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

 Nitrating agents are highly corrosive and strong oxidizers. Handle with extreme care.
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A logical workflow for the synthesis is depicted in the following diagram.

Synthesis Workflow for 4,5-Dimethoxy-2-nitrotoluene
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Click to download full resolution via product page

Caption: Synthesis workflow for 4,5-Dimethoxy-2-nitrotoluene.
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Applications in Drug Development and Organic
Synthesis

4,5-Dimethoxy-2-nitrotoluene is a valuable intermediate in the synthesis of more complex
molecules. Its primary applications are in the pharmaceutical and specialty chemical industries.
[1][7][8] It is a known precursor for active pharmaceutical ingredients (APIs), including
clopidogrel and certain antibiotics.[7][8] The nitro group can be readily reduced to an amine,
which can then be further functionalized, making it a key stepping stone in multi-step
syntheses.

The logical relationship of its application as a synthetic intermediate is illustrated below.

Role of 4,5-Dimethoxy-2-nitrotoluene in Synthesis

4,5-Dimethoxy-2-nitrotoluene
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:

Chemical Transformation
(e.g., Reduction of Nitro Group)

:
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:
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Caption: Role as a synthetic intermediate.
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Safety and Handling

As with many nitroaromatic compounds, 4,5-Dimethoxy-2-nitrotoluene requires careful
handling.[1] The following table summarizes the key hazard classifications and precautionary
statements.
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Hazard Class

Precautionary Statements

Reference

Acute Toxicity (Oral, Dermal,

Inhalation)

H301 + H311 + H331: Toxic if
swallowed, in contact with skin
or if inhaled. P260: Do not
breathe dust. P264: Wash skin
thoroughly after handling.
P280: Wear protective

gloves/protective clothing.

Skin Corrosion/Irritation

H315: Causes skin irritation.
P302+P352: IF ON SKIN:
Wash with plenty of soap and

water.

[4]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye
irritation. P305+P351+P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[4]

Specific target organ toxicity

(single exposure)

H335: May cause respiratory
irritation. P261: Avoid
breathing dust. P271: Use only
outdoors or in a well-ventilated

area.

[4]

Specific target organ toxicity

(repeated exposure)

H373: May cause damage to
organs through prolonged or

repeated exposure.

Aquatic Hazard

H411: Toxic to aquatic life with
long lasting effects. P273:
Avoid release to the

environment.

First Aid Measures:
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 Inhalation: Move the victim to fresh air. If breathing stops, provide artificial respiration. Seek
immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.
Call a physician.

e Eye Contact: Rinse with plenty of water. Remove contact lenses. Consult an
ophthalmologist.

 Ingestion: If swallowed, give water to drink (two glasses at most). Seek immediate medical
advice.

Storage: Store in a tightly closed container in a dry and well-ventilated place.[4] The
recommended storage temperature is typically between 2°C and 8°C.[4]

Conclusion

4,5-Dimethoxy-2-nitrotoluene is a key chemical intermediate with significant applications in
the pharmaceutical and chemical industries. Its synthesis, while requiring careful handling of
hazardous materials, is based on standard organic chemistry principles. A thorough
understanding of its properties and safety protocols is essential for researchers and
professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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